Cas no 4657-93-6 (5-Acenaphthenamine)

5-Acenaphthenamine is a polycyclic aromatic amine with the molecular formula C₁₂H₁₁N. It is characterized by its acenaphthene backbone substituted with an amino group, making it a valuable intermediate in organic synthesis and materials science. This compound exhibits notable stability and reactivity, particularly in the formation of dyes, pigments, and fluorescent materials. Its rigid fused-ring structure contributes to enhanced thermal and photochemical properties, suitable for applications in optoelectronic devices and advanced polymers. 5-Acenaphthenamine is also utilized in pharmaceutical research due to its potential as a building block for bioactive molecules. High purity grades ensure consistent performance in specialized chemical processes.
5-Acenaphthenamine structure
5-Acenaphthenamine structure
Product Name:5-Acenaphthenamine
CAS No:4657-93-6
MF:C12H11N
MW:169.222442865372
MDL:MFCD00029136
CID:330376
PubChem ID:62547
Update Time:2025-05-27

5-Acenaphthenamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dihydroacenaphthylen-5-amine
    • 5-Acenaphthenamine
    • 5-Acenaphthylenamine,1,2-dihydro-
    • 1,2-Dihydro-5-acenaphthylenamine
    • 1,2-dihydro-5-amino-acenaphthene
    • 1,2-dihydro-acenaphthylene-5-amine
    • 5-Acenaphtheneamine
    • 5-Amino-acenaphthen
    • 5-AMINOACENAPHTHENE
    • Acenaphthen-5-amine
    • Acenaphthen-5-ylamin
    • ACENAPHTHEN-5-YLAMINE
    • A827083
    • NSC 137427
    • DTXSID60196877
    • NCGC00020158-02
    • C19319
    • UNII-9G19YX7I9S
    • BRN 2094079
    • 5-Acenaphthylenamine, 1,2-dihydro-
    • HMS1779H01
    • CHEMBL1557111
    • NCGC00020158-01
    • EN300-24142
    • 3-12-00-03212 (Beilstein Handbook Reference)
    • HMS2409I06
    • NSC-137427
    • 9G19YX7I9S
    • 5-Acenaphthylenamine,2-dihydro-
    • AKOS000111310
    • NSC137427
    • 5-AMINOACENAPHTHENE [IARC]
    • MFCD00029136
    • PS-4465
    • CHEBI:82381
    • SCHEMBL4978820
    • BB 0245734
    • 4657-93-6
    • SMR000035869
    • C12H11N
    • 5-Amino-1,2-dihydroacenaphthylene
    • F0849-1100
    • MLS000036985
    • Q27155909
    • FT-0635385
    • Z57728105
    • AMINOACENAPHTHENE, 5-
    • 5-Acenaphthylamine
    • MDL: MFCD00029136
    • Inchi: 1S/C12H11N/c13-11-7-6-9-5-4-8-2-1-3-10(11)12(8)9/h1-3,6-7H,4-5,13H2
    • InChI Key: JEUAWMJVEYFVNJ-UHFFFAOYSA-N
    • SMILES: NC1=CC=C2CCC3C=CC=C1C2=3

Computed Properties

  • Exact Mass: 169.08900
  • Monoisotopic Mass: 169.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Density: 1.0788 (rough estimate)
  • Melting Point: 107.85°C
  • Boiling Point: 288.52°C (rough estimate)
  • Flash Point: 195.8°C
  • Refractive Index: 1.6125 (estimate)
  • PSA: 26.02000
  • LogP: 3.10180

5-Acenaphthenamine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Acenaphthenamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A130735-5mg
5-Acenaphthenamine
4657-93-6
5mg
$ 94.00 2023-09-09
TRC
A130735-10mg
5-Acenaphthenamine
4657-93-6
10mg
$ 146.00 2023-09-09
TRC
A130735-25mg
5-Acenaphthenamine
4657-93-6
25mg
$ 333.00 2023-04-19
TRC
A130735-50mg
5-Acenaphthenamine
4657-93-6
50mg
$ 632.00 2023-04-19
TRC
A130735-100mg
5-Acenaphthenamine
4657-93-6
100mg
$ 1103.00 2023-04-19
Alichem
A219007854-5g
1,2-Dihydroacenaphthylen-5-amine
4657-93-6 95%
5g
$331.56 2023-09-01
Enamine
EN300-24142-0.05g
1,2-dihydroacenaphthylen-5-amine
4657-93-6 95.0%
0.05g
$42.0 2025-03-21
Enamine
EN300-24142-0.1g
1,2-dihydroacenaphthylen-5-amine
4657-93-6 95.0%
0.1g
$66.0 2025-03-21
Enamine
EN300-24142-0.25g
1,2-dihydroacenaphthylen-5-amine
4657-93-6 95.0%
0.25g
$92.0 2025-03-21
Enamine
EN300-24142-0.5g
1,2-dihydroacenaphthylen-5-amine
4657-93-6 95.0%
0.5g
$175.0 2025-03-21

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